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Compound of Interest

Compound Name: Potassium fluorosulfate

Cat. No.: B079021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Potassium fluorosulfate (KSO₃F), also known as potassium fluorosulfonate, is an inorganic

salt with the CAS number 13455-22-6. It is a versatile reagent with significant applications in

various fields of chemical research and development, particularly in organic synthesis as a

fluorinating agent.[1][2] The introduction of fluorine into organic molecules can dramatically

alter their biological activity, making potassium fluorosulfate a valuable tool in drug discovery

and agrochemical development.[2] This technical guide provides a comprehensive overview of

the core properties, experimental protocols, and key applications of potassium fluorosulfate.

Physicochemical Properties
Potassium fluorosulfate is a white to off-white or yellowish crystalline solid.[1][2] It is a stable

compound under standard conditions but is sensitive to moisture and undergoes hydrolysis.[3]

Table 1: Physicochemical Properties of Potassium
Fluorosulfate
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Property Value Source(s)

CAS Number 13455-22-6 [1][2]

Molecular Formula FKO₃S [2][4][5]

Molecular Weight 138.16 g/mol [1][2][4]

Appearance
White to off-white/yellowish

powder or chunks
[1][2]

Melting Point 350 °C (decomposes) [1][2][6]

Boiling Point 165.5 °C (at 760 mmHg) [5]

Density 2.56 g/cm³ [7]

Solubility Reacts with water (hydrolysis) [3][5][6]

Vapor Pressure 0.942 mmHg at 25°C [5]

Chemical Reactivity and Stability
Potassium fluorosulfate is stable under dry conditions but reacts with water, undergoing

hydrolysis.[3] It is classified as a corrosive solid that can cause severe skin burns and eye

damage. The compound is incompatible with strong acids, strong oxidizing agents, bases,

metals, and glass. Upon decomposition, it can produce hazardous substances including sulfur

oxides, hydrogen fluoride, and potassium oxide.

Spectroscopic Data
While specific experimental spectra for potassium fluorosulfate are not readily available in

public databases, typical spectroscopic characteristics can be inferred from the properties of

the fluorosulfate anion and related compounds.

Infrared (IR) Spectroscopy
The infrared spectrum of potassium fluorosulfate is expected to show strong absorption

bands corresponding to the S-O and S-F stretching and bending vibrations of the fluorosulfate

anion (SO₃F⁻). For the closely related potassium sulfate (K₂SO₄), characteristic peaks are

observed for the sulfate group. The asymmetric and symmetric stretching modes of the S=O
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bonds in the fluorosulfate anion would likely appear in the region of 1100-1400 cm⁻¹. The S-F

stretching vibration would be expected at a lower frequency.

Raman Spectroscopy
Similar to IR spectroscopy, the Raman spectrum of potassium fluorosulfate will be dominated

by the vibrational modes of the fluorosulfate anion. The symmetric stretching vibrations of the

S-O bonds are expected to give rise to strong, sharp peaks.

19F Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹⁹F NMR spectrum of potassium fluorosulfate would exhibit a single resonance for the

fluorine atom. The chemical shift of this signal provides information about the electronic

environment of the fluorine nucleus. In various fluorosulfate-containing compounds, the ¹⁹F

chemical shift has been reported, and for the F-SO₃ group, it typically appears in a specific

region of the spectrum.[8]

Experimental Protocols
Synthesis of Potassium Fluorosulfate
A common method for the synthesis of metal fluorosulfates involves the reaction of a metal

halide with fluorosulfuric acid.[7]

Reaction: KCl + HSO₃F → KSO₃F + HCl

Experimental Workflow for Synthesis

Start
Combine Potassium Chloride (KCl)

and Fluorosulfuric Acid (HSO₃F)
in a fume hood with cooling

Stir the reaction mixture
(evolution of HCl gas)

Isolate the crude product
by filtration

Wash the product with a
suitable anhydrous solvent

Dry the purified product
under vacuum End

Click to download full resolution via product page

Caption: Synthesis of Potassium Fluorosulfate.

Methodology:
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In a well-ventilated fume hood, cautiously add potassium chloride to an equimolar amount of

cooled fluorosulfuric acid with constant stirring. The reaction is exothermic and liberates

hydrogen chloride gas, which must be safely vented.

Continue stirring the mixture until the evolution of HCl gas ceases, indicating the completion

of the reaction.

The solid potassium fluorosulfate product is then isolated by filtration.

The crude product is washed with a suitable anhydrous solvent (e.g., diethyl ether) to

remove any unreacted starting materials and byproducts.

The purified potassium fluorosulfate is dried under vacuum to remove any residual

solvent.

Purification by Recrystallization
For further purification, potassium fluorosulfate can be recrystallized. A general procedure for

the recrystallization of potassium salts can be adapted.

Experimental Workflow for Purification

Start
Dissolve crude KSO₃F in a

minimum amount of hot, anhydrous,
polar aprotic solvent

Hot filter the solution to
remove insoluble impurities

Allow the filtrate to cool slowly
to induce crystallization Collect the crystals by filtration Dry the purified crystals

under vacuum End

Click to download full resolution via product page

Caption: Purification of Potassium Fluorosulfate.

Methodology:

Dissolve the crude potassium fluorosulfate in a minimum amount of a suitable hot,

anhydrous, polar aprotic solvent.

Perform a hot filtration to remove any insoluble impurities.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b079021?utm_src=pdf-body
https://www.benchchem.com/product/b079021?utm_src=pdf-body
https://www.benchchem.com/product/b079021?utm_src=pdf-body
https://www.benchchem.com/product/b079021?utm_src=pdf-body-img
https://www.benchchem.com/product/b079021?utm_src=pdf-body
https://www.benchchem.com/product/b079021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath

to promote crystallization.

Collect the purified crystals by filtration.

Wash the crystals with a small amount of the cold, anhydrous solvent.

Dry the purified crystals under vacuum.

Applications in Drug Development and Research
The primary application of potassium fluorosulfate in a research and drug development

context is as a fluorinating agent.[1][2] The introduction of fluorine atoms into lead compounds

can significantly enhance their metabolic stability, binding affinity, and pharmacokinetic

properties.

Fluorination of Aromatic Compounds
Potassium fluorosulfate can be used for the nucleophilic fluorination of activated aromatic

compounds.

Experimental Workflow for Aromatic Fluorination

Start
Combine the aromatic substrate,

KSO₃F, and a phase-transfer catalyst
in a suitable aprotic solvent

Heat the reaction mixture under
an inert atmosphere

Cool the reaction and perform
an aqueous workup

Extract the product with
an organic solvent

Purify the product by
chromatography or crystallization End

Click to download full resolution via product page

Caption: Aromatic Fluorination using KSO₃F.

Methodology:

To a solution of the activated aromatic substrate in a high-boiling aprotic solvent (e.g.,

sulfolane), add potassium fluorosulfate and a phase-transfer catalyst (e.g., a quaternary

ammonium salt).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b079021?utm_src=pdf-body
https://www.chemimpex.com/products/35730
https://www.chemimpex.com/products/36626
https://www.benchchem.com/product/b079021?utm_src=pdf-body
https://www.benchchem.com/product/b079021?utm_src=pdf-body-img
https://www.benchchem.com/product/b079021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the reaction mixture to the desired temperature under an inert atmosphere (e.g.,

nitrogen or argon) and monitor the reaction progress by a suitable analytical technique (e.g.,

TLC or GC-MS).

Upon completion, cool the reaction mixture to room temperature and pour it into water.

Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate).

Wash the combined organic extracts with brine, dry over an anhydrous drying agent (e.g.,

Na₂SO₄), and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel or by recrystallization to

afford the desired fluorinated aromatic compound.

Safety and Handling
Potassium fluorosulfate is a corrosive material that requires careful handling to avoid contact

with skin and eyes. It is essential to use appropriate personal protective equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat. All manipulations should be

carried out in a well-ventilated fume hood. In case of contact, immediately flush the affected

area with copious amounts of water and seek medical attention. Store potassium
fluorosulfate in a tightly sealed container in a cool, dry place away from incompatible

materials.

Conclusion
Potassium fluorosulfate is a valuable and versatile reagent, particularly for the introduction of

fluorine into organic molecules. Its properties and reactivity make it a useful tool for researchers

and scientists in the fields of organic synthesis, medicinal chemistry, and materials science.

Proper handling and storage procedures are crucial to ensure safety in its application. This

guide provides a foundational understanding of the key technical aspects of potassium
fluorosulfate to aid in its effective and safe utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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